![molecular formula C17H18N2O3 B2451604 4-({[(4-methoxybenzoyl)oxy]imino}methyl)-N,N-dimethylaniline CAS No. 331460-36-7](/img/structure/B2451604.png)
4-({[(4-methoxybenzoyl)oxy]imino}methyl)-N,N-dimethylaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-({[(4-methoxybenzoyl)oxy]imino}methyl)-N,N-dimethylaniline” is a chemical compound with the CAS No. 331460-36-7. It is also known by other names such as Benzaldehyde, 4-(dimethylamino)-, O-(4-methoxybenzoyl)oxime; (E)-{[4-(dimethylamino)phenyl]methylidene}amino 4-methoxybenzoate; and N-([4-(DIMETHYLAMINO)PHENYL]METHYLENE)-N-[(4-METHOXYBENZOYL)OXY]AMINE .
Synthesis Analysis
The molecular structures of “4-({[(4-methoxybenzoyl)oxy]imino}methyl)-N,N-dimethylaniline” and related compounds have been synthesized via the Schiff bases reduction route . The reduction process involves the use of powerful reducing agents such as sodium borohydride (NaBH4), which is known for its selectivity and does not affect reducible substituents such as nitro and chloride during the reduction process .Molecular Structure Analysis
The molecular structure of “4-({[(4-methoxybenzoyl)oxy]imino}methyl)-N,N-dimethylaniline” consists of asymmetric units of C16H20N2O . The structure is stabilized by secondary intermolecular interactions .Chemical Reactions Analysis
The synthesis of “4-({[(4-methoxybenzoyl)oxy]imino}methyl)-N,N-dimethylaniline” involves the reduction of Schiff bases . This process is facilitated by the use of reducing agents such as sodium borohydride (NaBH4) .Scientific Research Applications
- Applications :
- Antineoplastic Agents : The compound’s structural features make it a potential candidate for developing antineoplastic drugs. Researchers can explore its effects on cancer cells and tumor growth inhibition .
- Ligand Precursors : Hydrazine derivatives serve as ligand precursors for forming bidentate Schiff base ligands used in metal coordination. These ligands find applications in catalysis and materials science .
- Antibacterial and Antifungal Properties : Investigate the compound’s impact on microbial growth. It may exhibit antibacterial and antifungal activities, making it relevant for drug discovery .
- Anti-Inflammatory Effects : Explore its potential as an anti-inflammatory agent, which could have therapeutic implications .
- Metal Complexes : Investigate the coordination behavior of this compound with transition metals. It could form stable complexes with metal ions, influencing material properties .
- Pesticidal Properties : Assess its efficacy as a pesticide. Hydrazine-based compounds have been explored for their pesticidal activity .
- Crystal Structures : Study the molecular and crystal structures of this compound and its derivatives. Understand how hydrogen-bonding interactions govern their supramolecular arrangements .
- Hydrazone Formation : Investigate the hydrogen-bonded ribbons formed by the N—H O interactions in the derivative compound .
Pharmaceutical Research and Drug Development
Biological Studies
Materials Science and Coordination Chemistry
Pesticide Research
Crystallography and Supramolecular Chemistry
Toxicology and Safety Considerations
Future Directions
“4-({[(4-methoxybenzoyl)oxy]imino}methyl)-N,N-dimethylaniline” and related compounds are important starting materials for the synthesis of many compounds such as azo dyes and dithiocarbamate . They also form the constituents of many pharmaceuticals such as antidepressants, psychedelic and opiate analgesics, and agrochemicals .
properties
IUPAC Name |
[(E)-[4-(dimethylamino)phenyl]methylideneamino] 4-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c1-19(2)15-8-4-13(5-9-15)12-18-22-17(20)14-6-10-16(21-3)11-7-14/h4-12H,1-3H3/b18-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCLXMUQUAZYEDN-LDADJPATSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=NOC(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=N/OC(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-({[(4-methoxybenzoyl)oxy]imino}methyl)-N,N-dimethylaniline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.